Cas no 68384-33-8 ( )

• Product Name: &nbsp
• CAS No: 68384-33-8
• MF: C₁₇H₁₃N₅
• MW: 287.318622350693
• CID: 970281
• PubChem ID: 320638
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3,4-diphenylpyrazolo[5,1-c][1,2,4]triazin-7-amine
• 68384-33-8
• NSC-268892
• DTXSID90313318
• NSC268892
• AKOS005141729
•  

• Inchi： 1S/C17H13N5/c18-14-11-15-19-20-16(12-7-3-1-4-8-12)17(22(15)21-14)13-9-5-2-6-10-13/h1-11H,(H2,18,21)
• InChI Key： PUAXPNINUHGOMC-UHFFFAOYSA-N
• SMILES： N12C(=CC(N)=N1)N=NC(C1C=CC=CC=1)=C2C1C=CC=CC=1

Computed Properties

• Exact Mass: 287.11709544g/mol
• Monoisotopic Mass: 287.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.1Ų